Cas no 1172518-39-6 (1-(2,2-Difluoro-ethyl)-3-methyl-5-nitro-1H-pyrazole)

• Product Name: 1-(2,2-Difluoro-ethyl)-3-methyl-5-nitro-1H-pyrazole
• CAS No: 1172518-39-6
• MF: C₆H₇F₂N₃O₂
• MW: 191.135487794876
• CID: 3158863
• PubChem ID: 25247562
• Update Time: 2025-04-21

1-(2,2-Difluoro-ethyl)-3-methyl-5-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-Difluoro-ethyl)-3-methyl-5-nitro-1H-pyrazole
• 1-(2,2-difluoroethyl)-3-methyl-5-nitro-1H-pyrazole
• AKOS015922517
• STK351798
• QKRUDJNRRGYUTC-UHFFFAOYSA-N
• 1172518-39-6
• AKOS005167533
• SCHEMBL21960948

• Inchi： 1S/C6H7F2N3O2/c1-4-2-6(11(12)13)10(9-4)3-5(7)8/h2,5H,3H2,1H3
• InChI Key： QKRUDJNRRGYUTC-UHFFFAOYSA-N
• SMILES： FC(CN1C(=CC(C)=N1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 191.05063280Da
• Monoisotopic Mass: 191.05063280Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6Ų